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Compound of Interest

Compound Name: Formamide-d2

Cat. No.: B1490776

Formamide-d2: A Technical Guide for Researchers

An In-depth Examination of the Physical Properties and Experimental Methodologies for
Formamide-N,N-d2

Formamide-d2, specifically Formamide-N,N-d2, is the deuterated isotopologue of formamide
where the two hydrogen atoms on the amide nitrogen are substituted with deuterium. This
modification makes it a valuable solvent in various research applications, particularly in NMR
(Nuclear Magnetic Resonance) spectroscopy, where the absence of protons on the nitrogen
minimizes solvent interference. It is also used as a denaturant for DNA and RNA, where its
ability to lower the melting temperature of nucleic acid duplexes is critical.[1][2] This guide
provides a detailed overview of its core physical properties, the experimental protocols used to
determine them, and a logical workflow for its application in a research setting.

Core Physical and Chemical Properties

The introduction of deuterium increases the molecular weight of formamide and can subtly
influence its physical properties such as density and boiling point. The data presented below
has been compiled from various chemical suppliers and databases.
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Property Value Unit Notes
) Specifically
Chemical Formula CHD2NO[1] - ]
Formamide-N,N-d2
Molecular Weight 47.05[1] g/mol Calculated
For Formamide-N,N-
CAS Number 35645-04-6[1][3] - "
Colorless liquid[4][5] Often described as
Appearance - . .
[6] oily or viscous[5][6]
Similar to non-
Melting Point ~2-3 °C deuterated
formamide[5][7]
Similar to non-
Boiling Point ~210 °C deuterated
formamide[5][6][7][8]
Slightly higher than
Density ~1.14 g/mL non-deuterated
formamide
Refractive Index Similar to non-
~1.447[5][9] - .
(n20/D) deuterated formamide
) ) Commercially
Isotopic Purity =99 atom % DJ[3] )
available standard
) ) Commercially
Chemical Purity =98 %[3]

available standard

Note: The values for melting point, boiling point, density, and refractive index are based on the

properties of standard formamide (CAS 75-12-7)[4][5][7], as specific experimental values for

the deuterated version are not widely published. Deuteration typically causes minor increases

in these values.

Experimental Protocols for Property Determination
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The characterization of formamide-d2 relies on standard analytical chemistry techniques.
Below are detailed methodologies for determining its key physical properties.

Determination of Melting Point (Capillary Method)

o Objective: To determine the temperature at which formamide-d2 transitions from a solid to a
liquid state.

o Apparatus: Melting point apparatus, capillary tubes (sealed at one end), thermometer,
cooling bath (e.g., dry ice/acetone).

e Procedure:

[e]

Sample Preparation: A small amount of liquid formamide-d2 is introduced into a capillary
tube. The sample is then frozen by immersing the bottom of the tube in a cooling bath.

o Apparatus Setup: The frozen capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.

o Heating: The temperature is raised at a controlled rate (e.g., 1-2 °C per minute) as it
approaches the expected melting point.

o Observation: The sample is observed through the magnifying lens. The temperature at
which the first drop of liquid appears is recorded as the beginning of the melting range.
The temperature at which the last crystal melts is recorded as the end of the range. For a
pure substance, this range should be narrow.

Determination of Boiling Point (Distillation Method)

¢ Objective: To determine the temperature at which the vapor pressure of formamide-d2
equals the atmospheric pressure.

o Apparatus: Distillation flask, condenser, receiving flask, calibrated thermometer, heating
mantle, boiling chips.

e Procedure:
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o Setup: A small volume of formamide-d2 is placed in the distillation flask with a few boiling
chips to ensure smooth boiling. The flask is connected to a condenser and a receiving
flask.

o Thermometer Placement: A thermometer is positioned so that its bulb is just below the
side arm of the distillation flask, ensuring it measures the temperature of the vapor that is
distilling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises, condenses in the
condenser, and collects in the receiving flask.

o Measurement: The temperature is recorded when it stabilizes, which indicates the boiling
point. This is the temperature at which a constant reflux of condensate is observed on the
thermometer bulb.

Determination of Density (Pycnometer Method)

o Objective: To accurately measure the mass per unit volume of formamide-d2.

o Apparatus: Pycnometer (a glass flask with a specific, known volume), analytical balance,
thermostat/water bath.

e Procedure:

o Calibration: The empty pycnometer is weighed precisely. It is then filled with a reference
substance of known density (e.g., deionized water) at a specific temperature (e.g., 20°C)
and weighed again to determine its exact volume.

o Sample Measurement: The pycnometer is cleaned, dried, and filled with formamide-d2. It
is brought to the same specific temperature in a water bath.

o Weighing: The pycnometer filled with formamide-d2 is weighed.

o Calculation: The density is calculated by dividing the mass of the formamide-d2 (mass of
filled pycnometer minus mass of empty pycnometer) by the calibrated volume of the
pycnometer.
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Determination of Refractive Index (Abbe Refractometer)

o Objective: To measure the extent to which light is bent when passing through formamide-d2.
o Apparatus: Abbe refractometer, constant temperature water bath, dropper, lint-free tissue.
e Procedure:

o Calibration: The refractometer is calibrated using a standard with a known refractive index
(e.q., distilled water).

o Sample Application: A few drops of formamide-d2 are placed on the prism of the
refractometer. The prisms are then closed and locked.

o Temperature Control: The prisms are brought to a constant temperature (typically 20°C)
using the connected water bath.

o Measurement: The user looks through the eyepiece and adjusts the knob until the dividing
line between the light and dark fields is sharp and centered on the crosshairs. The
refractive index is then read from the instrument's scale.

Visualized Workflow: Application in Research

Formamide-d2 is a crucial solvent for preparing samples for NMR spectroscopy, a primary
technique for determining molecular structure. The following diagram illustrates a typical
workflow for this process.
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Caption: Workflow for NMR sample preparation and analysis using Formamide-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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